Cas no 2172527-32-9 (5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172527-32-9
• MF: C₁₂H₂₀N₄S
• MW: 252.379000663757
• CID: 6547354
• PubChem ID: 165786433
• Update Time: 2025-06-11

5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596720
• 2172527-32-9

• Inchi： 1S/C12H20N4S/c1-8(2)5-6-16-10(7-9-3-4-9)11(12(13)17)14-15-16/h8-9H,3-7H2,1-2H3,(H2,13,17)
• InChI Key： NCXFHUDAXLSKMN-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC2CC2)N(CCC(C)C)N=N1)N

Computed Properties

• Exact Mass: 252.14086783g/mol
• Monoisotopic Mass: 252.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide: An Emerging Compound in Medicinal Chemistry

5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172527-32-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and structural stability. The presence of a cyclopropylmethyl and a 3-methylbutyl substituent on the triazole ring imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The synthesis of 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide typically involves a multi-step process, leveraging modern synthetic techniques such as click chemistry. The click reaction, which is highly efficient and selective, allows for the formation of the 1,2,3-triazole core through the reaction of an azide and an alkyne under mild conditions. This method not only ensures high yields but also provides a platform for the introduction of various functional groups, thereby expanding the scope of potential derivatives.

Recent studies have highlighted the biological activities of 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide has also been investigated for its antimicrobial properties. Studies have demonstrated that it exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic profile of 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide has also been studied in preclinical models. Initial results indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide represents a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the triazole ring and the carbothioamide group, researchers can optimize its biological activity and pharmacological properties. This approach has already led to the identification of several analogs with enhanced potency and selectivity.

The potential applications of 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide extend beyond its direct therapeutic use. Its unique chemical structure makes it an attractive scaffold for the development of novel imaging agents and drug delivery systems. For example, conjugation with fluorescent dyes or nanoparticles can enable real-time monitoring of drug distribution and cellular uptake in vivo.

In conclusion, 5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172527-32-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory and antimicrobial properties, combined with favorable pharmacokinetic characteristics and structural versatility, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.